Cas no 2248325-39-3 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(furan-3-yl)-1H-pyrazole-4-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(furan-3-yl)-1H-pyrazole-4-carboxylate
• CAS No: 2248325-39-3
• MF: C₁₆H₉N₃O₅
• MW: 323.259763479233
• CID: 5866261
• PubChem ID: 165729164
• Update Time: 2025-06-26

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(furan-3-yl)-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248325-39-3
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(furan-3-yl)-1H-pyrazole-4-carboxylate
• EN300-6517238

• Inchi： 1S/C16H9N3O5/c20-14-10-3-1-2-4-11(10)15(21)19(14)24-16(22)12-7-17-18-13(12)9-5-6-23-8-9/h1-8H,(H,17,18)
• InChI Key： VRYJBBQSXLKYMY-UHFFFAOYSA-N
• SMILES： O(C(C1C=NNC=1C1=COC=C1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 323.05422040g/mol
• Monoisotopic Mass: 323.05422040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 106Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(furan-3-yl)-1H-pyrazole-4-carboxylate

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(furan-3-yl)-1H-pyrazole-4-carboxylate: A Comprehensive Overview

The compound with CAS No. 2248325-39-3, commonly referred to as 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(furan-3-yl)-1H-pyrazole-4-carboxylate, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a dioxo isoindole moiety and a pyrazole carboxylate group. The presence of these functional groups endows the molecule with intriguing chemical properties and potential applications in drug discovery and advanced materials.

Recent studies have highlighted the importance of dioxo isoindole derivatives in modulating biological systems. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that such compounds can act as potent inhibitors of specific kinase enzymes, which are implicated in various pathological conditions, including cancer and inflammatory diseases. The furan substituent in this compound further enhances its bioactivity by introducing electron-rich aromaticity, which can facilitate interactions with target proteins.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(furan-3-yl)-1H-pyrazole-4-carboxylate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methodologies. Key steps include the formation of the isoindole ring system through cyclization reactions and the subsequent coupling of the pyrazole moiety via esterification. The use of transition metal catalysts has been shown to significantly improve the yield and purity of the final product.

From a structural perspective, this compound exhibits a high degree of molecular complexity due to its fused ring system and heterocyclic components. The dihydroisoindole core provides rigidity to the molecule, while the pyrazole carboxylate group introduces versatility in terms of functionalization. These attributes make the compound an attractive candidate for further modification and exploration in drug design.

Emerging research has also explored the potential of this compound in materials science applications. For example, studies in *Advanced Materials* have shown that derivatives of this compound can serve as precursors for the synthesis of novel organic semiconductors. The ability to tune electronic properties through structural modifications suggests that this compound could play a role in advancing next-generation electronic devices.

In terms of physical properties, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-ylium 3-(furan-sulfonamido)acetate exhibits a melting point range between 150°C and 160°C under standard conditions. Its solubility profile indicates moderate solubility in polar solvents such as dimethylformamide (DMF) and dichloromethane (DCM), making it suitable for various analytical techniques including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

The biological evaluation of this compound has revealed promising results in preclinical models. In vitro assays have demonstrated its ability to inhibit key enzymes involved in cellular signaling pathways, suggesting potential therapeutic applications in oncology and neurodegenerative diseases. Furthermore, preliminary toxicity studies indicate that the compound exhibits low cytotoxicity against normal human cells, which is a favorable attribute for drug candidates.

Looking ahead, ongoing research is focused on optimizing the synthetic pathway for this compound to enhance scalability and reduce production costs. Additionally, efforts are underway to explore its potential as a building block for more complex molecular architectures. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its translation into clinical settings.

In conclusion, 1,3-dioxo isoindol pyrazole carboxylate represents a cutting-edge molecule with multifaceted applications across diverse scientific disciplines. Its unique chemical structure and promising biological profile position it as a valuable asset in both academic research and industrial development.